3-[[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]benzamide

• IUPAC Name: 3-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]benzamide
• InChI: InChI=1S/C18H18F2N2O2/c19-13-4-5-16(20)15(7-13)17-8-14(23)10-22(17)9-11-2-1-3-12(6-11)18(21)24/h1-7,14,17,23H,8-10H2,(H2,21,24)
• InChI Key: BGIJASJJSOBDAB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C2=C(C=CC(=C2)F)F)CC3=CC(=CC=C3)C(=O)N)O
• Molecular Formula: C18H18F2N2O2
• Molecular Weight: 332.3 g/mol

Description

3-[[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]benzamide is a chemical compound that has been extensively studied by scientists due to its potential therapeutic applications. It is a member of the benzamide class of compounds and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]benzamide is not fully understood. However, it has been found to act as an inhibitor of several enzymes including histone deacetylase and protein kinase C. These enzymes are involved in several cellular processes including gene expression and cell signaling.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic effects, as well as activity against cancer cells. It has also been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]benzamide in lab experiments is its wide range of potential therapeutic applications. It has also been found to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 3-[[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]benzamide. One direction is to further study its mechanism of action in order to better understand its effects on cellular processes. Another direction is to study its potential therapeutic applications in more detail, particularly in animal models of disease. Finally, there is a need for more studies on the toxicity of this compound in order to determine its safety for use in humans.

Synthesis Methods

The synthesis of 3-[[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]benzamide involves several steps. The first step involves the reaction of 2,5-difluorophenylacetic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-hydroxy-1-methylpiperidine to form the corresponding amide. The amide is then reacted with 4-bromomethylbenzoic acid to form the final product.

Scientific Research Applications

3-[[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]benzamide has been extensively studied in scientific research due to its potential therapeutic applications. It has been found to have activity against a wide range of diseases including cancer, diabetes, and Alzheimer's disease. It has also been found to have anti-inflammatory and analgesic effects.